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Compound of Interest

Compound Name: Sodium 3-chlorobenzenesulfinate

CAS No.: 15946-37-9

Cat. No.: B6320523

Get Quote

Executive Summary
Sodium 3-chlorobenzenesulfinate (CAS 15946-37-9) is a versatile organosulfur reagent

widely utilized in medicinal chemistry and organic synthesis.[2] As a stable source of the 3-

chlorobenzenesulfonyl motif, it serves as a critical building block for the construction of

sulfones, sulfonamides, and sulfonyl fluorides—functional groups ubiquitous in therapeutic

agents.[2] This guide provides an in-depth analysis of its chemical structure, validated

synthesis protocols, divergent reactivity profiles, and applications in late-stage functionalization

of drug candidates.[2]
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Parameter Specification

Chemical Name Sodium 3-chlorobenzenesulfinate

Synonyms
3-Chlorobenzenesulfinic acid sodium salt;

Sodium 3-chlorobenzenesulphinate

CAS Number 15946-37-9

Molecular Formula C₆H₄ClNaO₂S

Molecular Weight 198.60 g/mol

Physical State White to off-white crystalline solid

Solubility
Soluble in water, MeOH, DMSO; sparingly

soluble in non-polar solvents

SMILES [Na+].[O-]S(=O)c1cccc(Cl)c1

Structural Characterization
The compound consists of a benzene ring substituted at the meta positions by a chlorine atom

and a sulfinate group (

).[2] The sulfinate anion is an ambident nucleophile, capable of reacting at either the sulfur (soft
center) or oxygen (hard center) atom, depending on the electrophile and reaction conditions.[2]

Electronic Effects: The chlorine atom at the C3 position exerts an inductive electron-

withdrawing effect (-I), slightly deactivating the ring compared to benzenesulfinate, but

stabilizing the resulting anion.[2]

Resonance: The negative charge is delocalized over the O-S-O system, providing stability to

the salt form.[1][2]
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Figure 1: Resonance stabilization and substituent effects in sodium 3-
chlorobenzenesulfinate.[2]

Synthesis & Manufacturing
The industrial and laboratory-scale synthesis predominantly relies on the reduction of 3-

chlorobenzenesulfonyl chloride.[2] This method is preferred due to the commercial availability

of the sulfonyl chloride precursor and the mild reaction conditions.

Validated Synthesis Protocol
Reaction: Reduction of Sulfonyl Chloride Precursor: 3-Chlorobenzenesulfonyl chloride (CAS

2888-06-4) Reagents: Sodium sulfite (

), Sodium bicarbonate (

), Water.[2]

Step-by-Step Methodology:
Preparation: Dissolve sodium sulfite (2.0 equiv) and sodium bicarbonate (2.0 equiv) in

distilled water. Heat the solution to 70–80 °C.

Addition: Add 3-chlorobenzenesulfonyl chloride (1.0 equiv) portion-wise to the hot solution.

Maintain pH ~7-8 using bicarbonate to neutralize HCl generated during the reduction.[2]
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Reaction: Stir vigorously at 80 °C for 3–4 hours. The solution should become clear as the

sulfonyl chloride is consumed.[2]

Isolation: Cool the mixture to room temperature. Remove water under reduced pressure (or

via lyophilization) to obtain a white solid residue.[2]

Purification: Extract the solid with hot ethanol (the inorganic salts

and NaCl are insoluble in ethanol, while the sulfinate product is soluble).[2] Filter the hot
solution.

Crystallization: Concentrate the ethanolic filtrate and cool to induce crystallization. Filter and

dry the product in a vacuum oven.
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Figure 2: Synthetic workflow for the production of sodium 3-chlorobenzenesulfinate from

sulfonyl chloride.
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Reactivity Profile & Applications
Sodium 3-chlorobenzenesulfinate acts as a "chemical chameleon," capable of participating

in nucleophilic substitutions, radical cross-couplings, and electrophilic additions.[2]

Divergent Reactivity Pathways[1][2]
S-Alkylation (Sulfone Synthesis):

Mechanism: Nucleophilic attack by sulfur on alkyl halides.[1][2]

Application: Synthesis of diaryl or alkyl-aryl sulfones.[1][2]

Conditions: Polar aprotic solvents (DMF, DMSO) promote S-alkylation over O-alkylation.[1]

[2]

Radical Generation (Desulfitative Coupling):

Mechanism: Oxidation of the sulfinate to a sulfonyl radical (

), which can either couple or extrude

to form an aryl radical (

).[2]

Application: C-H functionalization of heteroarenes (Minisci-type reactions) or nickel-

catalyzed cross-coupling.[2]

Sulfonamide Formation:

Mechanism: Activation with iodine or NCS to form sulfonyl iodide/chloride in situ, followed

by amine coupling.[1][2]

Key Experimental Workflow: Nickel-Catalyzed Cross-
Coupling
Recent advances utilize aryl sulfinates as coupling partners with aryl halides, avoiding the need

for thiols or organometallics.[2]
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Protocol (General Procedure adapted from Org. Lett. 2013):

Charge: In a glovebox, combine Sodium 3-chlorobenzenesulfinate (1.5 equiv), Aryl

Bromide (1.0 equiv),

(10 mol%), and bipyridine ligand (10 mol%).

Solvent: Add degassed DMF or DMSO.

Activation: Irradiate with Blue LED (if photoredox dual catalysis) or heat to 80 °C (thermal

activation).

Workup: Dilute with EtOAc, wash with water/brine, dry over

, and concentrate.
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Figure 3: Divergent reactivity pathways: Nucleophilic S-alkylation vs. Radical-mediated cross-

coupling.[2]
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Characterization & Quality Control
To ensure the integrity of the reagent for drug development, the following analytical parameters

should be verified.

NMR Spectroscopy (Predicted for 3-Cl Isomer)
The meta-substitution pattern yields a distinct splitting pattern in ¹H NMR (DMSO-d₆ or D₂O).[2]

~7.80 ppm (s, 1H): H2 (Isolated between Cl and SO₂).[2]

~7.70 ppm (d, 1H): H6 (Ortho to SO₂, Meta to Cl).[2]

~7.55 ppm (d, 1H): H4 (Ortho to Cl, Meta to SO₂).[2]

~7.45 ppm (t, 1H): H5 (Meta to both substituents).[2]

Impurity Profile
Sulfonate (

): Common oxidation byproduct.[2] Detectable by MS (M+16) or shift in NMR.[2]

Inorganic Salts (

): Determine via sulfated ash test or elemental analysis.[2]

Safety & Handling
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit.[1][2] 2A (H319), STOT SE 3 (H335).[2]

Handling: Hygroscopic solid.[1][2] Store under inert atmosphere (nitrogen/argon) to prevent

oxidation to sulfonate.[2]

Stability: Stable at room temperature if kept dry.[1][2] Decomposes at high temperatures

(>200 °C) releasing

.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Auftragssynthesen, Spezial- und Feinchemikalien, Syntheseentwicklung, Lohnherstellung:
Synthon Chemicals GmbH [synthon-chemicals.com]

2. Sodium p-chlorobenzenesulfonate | C6H4ClNaO3S | CID 517331 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 15946-37-9 3-Chlorobenzenesulfinic acid sodium salt [chemsigma.com]

4. ocheminc.com [ocheminc.com]

To cite this document: BenchChem. [Technical Guide: Sodium 3-Chlorobenzenesulfinate
(CAS 15946-37-9)[2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6320523/docs#technical-guide-sodium-3-
chlorobenzenesulfinate-cas-15946-37-9-2-3-4]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://chemsigma.com/product/reagent?casno=15946-37-9
https://www.ocheminc.com/index.php?act=catsearch&ctgid=O1Na&cat=&name=Sodium
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.synthon-chemicals.com%2Fen%2Fproducts%2Fst05778
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.orgsyn.org
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fol3030686
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://www.benchchem.com/product/b6320523/docs?utm_src=pdf-body#technical-guide-sodium-3-chlorobenzenesulfinate-cas-15946-37-9-2-3-4
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr100122e
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://www.benchchem.com/product/b6320523?utm_src=pdf-custom-synthesis#bc-rfq
https://www.synthon-chemicals.com/products/intermediates-for-organic-synthesis/miscellaneous/
https://www.synthon-chemicals.com/products/intermediates-for-organic-synthesis/miscellaneous/
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-p-chlorobenzenesulfonate
https://chemsigma.com/product/reagent?casno=15946-37-9
https://www.ocheminc.com/index.php?act=catsearch&ctgid=O1Na&cat=&name=Sodium
https://www.benchchem.com/product/b6320523/docs#technical-guide-sodium-3-chlorobenzenesulfinate-cas-15946-37-9-2-3-4
https://www.benchchem.com/product/b6320523/docs#technical-guide-sodium-3-chlorobenzenesulfinate-cas-15946-37-9-2-3-4
https://www.benchchem.com/product/b6320523/docs#technical-guide-sodium-3-chlorobenzenesulfinate-cas-15946-37-9-2-3-4
https://www.benchchem.com/product/b6320523/docs#technical-guide-sodium-3-chlorobenzenesulfinate-cas-15946-37-9-2-3-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6320523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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